4-Fluoro-2-(trifluoromethoxy)benzylamine
Overview
Description
“4-Fluoro-2-(trifluoromethoxy)benzylamine” is a chemical compound with the CAS Number: 1241828-99-8 . It has a molecular weight of 209.14 . It is used as a laboratory chemical .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 209.14 . It is a liquid with a refractive index of n20/D 1.452 (lit.) and a density of 1.252 g/mL at 25 °C (lit.) . The boiling point is 57-60 °C/10 mmHg (lit.) .Scientific Research Applications
Fluoroalkylation in Aqueous Media
Fluoroalkylation reactions, including those involving trifluoromethoxy groups, have been explored for their environmental benefits and applications in developing pharmaceuticals, agrochemicals, and functional materials. These reactions have gained attention for their potential to incorporate fluorinated groups into target molecules under mild and environmentally friendly conditions, highlighting a key area of interest for 4-Fluoro-2-(trifluoromethoxy)benzylamine (Song et al., 2018).
Practical Synthesis Applications
The synthesis methodologies involving fluorinated compounds, such as 2-Fluoro-4-bromobiphenyl, demonstrate the importance of fluorinated intermediates in manufacturing pharmaceuticals. These methodologies often seek to improve yield, reduce costs, and minimize environmental impact, relevant considerations for the synthesis and application of 4-Fluoro-2-(trifluoromethoxy)benzylamine (Qiu et al., 2009).
Environmental Fate of Fluorinated Substances
Understanding the biodegradation and environmental fate of fluorinated compounds is crucial, as it informs the environmental impact and potential applications of these substances. Studies have shown that while some fluorinated compounds exhibit persistence, others may degrade under certain conditions, providing insight into the design of environmentally benign fluorosurfactants and the potential biodegradability of compounds like 4-Fluoro-2-(trifluoromethoxy)benzylamine (Frömel & Knepper, 2010).
Fluorinated Liquid Crystals
The unique properties conferred by fluorination, such as thermal and chemical stability, make fluorinated compounds attractive for applications in liquid crystals and other advanced materials. This underscores the potential utility of 4-Fluoro-2-(trifluoromethoxy)benzylamine in developing new materials with tailored properties (Hird, 2007).
Safety and Hazards
“4-Fluoro-2-(trifluoromethoxy)benzylamine” is considered hazardous. It may cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
[4-fluoro-2-(trifluoromethoxy)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F4NO/c9-6-2-1-5(4-13)7(3-6)14-8(10,11)12/h1-3H,4,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYVIURGLQBEQSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)OC(F)(F)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F4NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(trifluoromethoxy)benzylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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